N~1~-methyl-N~1~-(3-thienylmethyl)acetamide

• IUPAC Name: N-methyl-N-(thiophen-3-ylmethyl)acetamide
• InChI: InChI=1S/C8H11NOS/c1-7(10)9(2)5-8-3-4-11-6-8/h3-4,6H,5H2,1-2H3
• InChI Key: WYWPJUHNOQBSKT-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N(C)CC1=CSC=C1
• Molecular Formula: C8H11NOS
• Molecular Weight: 169.25 g/mol

Description

N~1~-methyl-N~1~-(3-thienylmethyl)acetamide, also known as MTMA, is a chemical compound that belongs to the amphetamine class of drugs. This compound has been studied for its potential use in scientific research due to its unique chemical properties. In

Mechanism of Action

N~1~-methyl-N~1~-(3-thienylmethyl)acetamide acts as a releasing agent for dopamine and serotonin by binding to the vesicular monoamine transporter (VMAT2) and causing the release of these neurotransmitters into the synaptic cleft. This leads to an increase in the concentration of dopamine and serotonin in the brain, which can have various effects on behavior and cognition.
Biochemical and Physiological Effects:
N~1~-methyl-N~1~-(3-thienylmethyl)acetamide has been shown to have both stimulant and hallucinogenic effects. It has been reported to increase heart rate, blood pressure, and body temperature, as well as induce feelings of euphoria and altered perception. These effects are thought to be due to the release of dopamine and serotonin in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using N~1~-methyl-N~1~-(3-thienylmethyl)acetamide in lab experiments is its unique chemical structure, which allows for the study of specific neurotransmitter systems in the brain. However, one limitation is its potential for abuse and addiction, which may limit its use in certain research settings.

Future Directions

There are several future directions for research on N~1~-methyl-N~1~-(3-thienylmethyl)acetamide. One area of interest is the potential use of N~1~-methyl-N~1~-(3-thienylmethyl)acetamide in the treatment of neurological disorders such as depression and anxiety. Additionally, further research is needed to fully understand the underlying mechanisms of action of N~1~-methyl-N~1~-(3-thienylmethyl)acetamide and its effects on the brain. Finally, the development of safer and more effective analogs of N~1~-methyl-N~1~-(3-thienylmethyl)acetamide may lead to new treatments for a variety of neurological disorders.

Synthesis Methods

N~1~-methyl-N~1~-(3-thienylmethyl)acetamide can be synthesized through a multi-step process involving the reaction of 3-bromothiophene with N-methylacetamide in the presence of a base. The resulting intermediate is then reacted with lithium aluminum hydride to yield the final product.

Scientific Research Applications

N~1~-methyl-N~1~-(3-thienylmethyl)acetamide has been studied for its potential use in scientific research as a tool for studying the central nervous system. Specifically, it has been investigated for its effects on dopamine and serotonin neurotransmission. N~1~-methyl-N~1~-(3-thienylmethyl)acetamide has been shown to increase the release of dopamine and serotonin in the brain, which may lead to a better understanding of the underlying mechanisms of addiction and other neurological disorders.